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Compound of Interest

Compound Name: Isooctyl nitrate

Cat. No.: B3281456 Get Quote

Essential Safety and Handling Guide for Isooctyl
Nitrate
This guide provides immediate, essential safety protocols and logistical information for

researchers, scientists, and drug development professionals handling Isooctyl nitrate. The

following procedures detail operational, storage, and disposal plans to ensure a safe laboratory

environment.

Immediate Safety Precautions
Isooctyl nitrate is a harmful substance that requires careful handling to prevent injury.[1] It is

classified as a combustible liquid and can be harmful if swallowed, inhaled, or in contact with

skin.[2] It may cause skin and serious eye irritation, as well as respiratory irritation.[2] Always

handle this chemical in a well-ventilated area and avoid contact with skin and eyes.[3][4][5]

Chemical and Physical Properties
The following table summarizes key quantitative data for Isooctyl nitrate. Note that some

values may vary between suppliers.
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Property Value Source(s)

UN Number 2821 [1]

Chemical Formula C8H17NO3 [1][5]

Molecular Weight 175.23 g/mol [5]

Boiling Point 60.3°C to >100°C [2][5]

Melting Point -153.7°C to -76°C [2][5]

Flash Point >65°C to >70°C (Closed Cup) [2][6]

Lower Explosion Limit 0.25% - 0.3% v/v [2][6]

Upper Explosion Limit 7% v/v [6]

Specific Gravity 0.97 (15.6°C) [6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling Isooctyl nitrate. The type of protective

equipment must be selected based on the concentration and amount of the substance at the

specific workplace.[3]
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PPE Category Specification Rationale and Source(s)

Eye and Face Protection

Safety glasses with side-

shields (conforming to EN166

or NIOSH standards) or tightly

fitting safety goggles. A face

shield may be necessary for

splash risks.[3][4]

Protects against splashes and

vapors that can cause serious

eye irritation.

Skin and Body Protection

Chemical-impermeable gloves

(e.g., Nitrile, conforming to EN

374).[3][7] Wear impervious

and fire/flame resistant clothing

or a lab coat.[3][4] Protective

boots may be required for

larger quantities.

Prevents skin contact, which

can be harmful.[2] Gloves

should be inspected before

use and disposed of properly

after contamination.[3][7]

Respiratory Protection

Work in a well-ventilated area

or fume hood.[5] If exposure

limits are exceeded or

ventilation is inadequate, use a

full-face vapor respirator.[4]

For firefighting, a self-

contained breathing apparatus

(SCBA) is mandatory.[3][4]

Protects against inhalation of

harmful vapors or mists that

can cause respiratory irritation.

[2]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ventilation: Always handle Isooctyl nitrate in a well-ventilated area. A chemical fume hood is

strongly recommended.[5]

Safety Equipment: Ensure a safety shower and eye wash station are readily accessible.

Ignition Sources: Remove all sources of ignition, such as sparks or open flames. Use non-

sparking tools and take measures to prevent electrostatic discharge.[4][5]
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2. Handling Procedure:

Don PPE: Before handling, put on all required personal protective equipment as detailed in

the table above.

Avoid Contact: Avoid all contact with skin and eyes, and do not breathe vapors or mists.[2][3]

Dispensing: When transferring the chemical, do so carefully to avoid splashing and the

formation of aerosols.[3][5]

3. Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][4][5]

Conditions: Store away from direct sunlight, heat, and incompatible materials such as strong

bases, acids, and oxidizers.[2]

Segregation: Store apart from foodstuff containers.[5]

Safe Handling Workflow
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2. Handling

4. Waste Disposal

Verify Fume Hood Operation

Locate Safety Shower & Eyewash

Remove Ignition Sources

Don Required PPE:
- Goggles/Face Shield
- Impermeable Gloves

- Lab Coat

Carefully Dispense Chemical
(Avoid Splashes & Aerosols)

Proceed to Handle

Tightly Seal Container Decontaminate Work Area

Store in Cool, Dry,
Well-Ventilated Area

Properly Remove & Dispose
of Contaminated Gloves

Collect Waste in Labeled,
Closed Hazardous Waste Container

Arrange for Licensed
Chemical Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of Isooctyl nitrate.

Emergency and Disposal Plans
Spill Management:

Evacuate: Evacuate personnel from the immediate spill area.[3]
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Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so. Use an inert absorbent

material to contain the spill. Do not let the product enter drains.[3][7]

Cleanup: Wearing appropriate PPE, collect the absorbed material using non-sparking tools

and place it into a suitable, closed container for disposal.[3][4]

Disposal Plan:

Chemical Waste: Isooctyl nitrate and any contaminated materials must be disposed of as

hazardous waste.[7] The material can be sent to a licensed chemical destruction plant or

disposed of via controlled incineration with flue gas scrubbing.[3][4] Do not discharge into

sewer systems.[3]

Contaminated Packaging: Containers should be triple-rinsed. The rinsate should be collected

as hazardous waste.[3][4] After rinsing, the packaging can be punctured to prevent reuse

and then offered for recycling or disposed of in a sanitary landfill.[3][4]

First Aid Procedures:

Inhalation: Move the person into fresh air. If breathing is difficult or has stopped, provide

artificial respiration and consult a physician.[3]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Consult a physician.[3]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes. Remove contact

lenses if present and easy to do. Continue rinsing and consult a physician.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Consult a physician immediately.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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